4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-benzylsulfanyl-6-ethylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C15H14N2S2/c1-2-12-8-13-14(16-10-17-15(13)19-12)18-9-11-6-4-3-5-7-11/h3-8,10H,2,9H2,1H3
• InChI Key: LOBIIJMFTNGTJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN=C2SCC3=CC=CC=C3
• Molecular Formula: C15H14N2S2
• Molecular Weight: 286.4 g/mol

Description

4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine is a heterocyclic compound that has been gaining attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines and has been shown to exhibit promising biological activity.

Mechanism of Action

The mechanism of action of 4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine is not yet fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells, microbes, and viruses.
Biochemical and Physiological Effects:
Studies have shown that 4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine exhibits a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of microbes and viruses, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine in lab experiments is its potential therapeutic applications. Additionally, it is relatively easy to synthesize and can be obtained in good yields. However, one of the limitations is that its mechanism of action is not yet fully understood, which makes it difficult to optimize its use in therapeutic applications.

Future Directions

There are several future directions for research on 4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine. One direction is to further investigate its mechanism of action to optimize its use in therapeutic applications. Another direction is to study its potential use in combination with other compounds to enhance its efficacy. Additionally, it may be worthwhile to investigate its potential use in treating other diseases beyond those currently being studied.

Synthesis Methods

The synthesis of 4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine can be achieved through various methods. One of the commonly used methods involves the reaction of 2-amino-4,6-dimethylthieno[2,3-d]pyrimidine with benzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with ethyl iodide to obtain the final compound.

Scientific Research Applications

4-(benzylthio)-6-ethylthieno[2,3-d]pyrimidine has been investigated for its potential therapeutic applications in various fields of research. It has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory activities. Additionally, it has been studied for its potential use as an antifungal and antiviral agent.